Cas no 960505-77-5 (7-methyl-6-nitro-imidazo1,2-apyridine)

7-Methyl-6-nitro-imidazo[1,2-a]pyridine is a heterocyclic compound featuring an imidazo[1,2-a]pyridine core substituted with a methyl group at the 7-position and a nitro group at the 6-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The nitro group enhances reactivity for further functionalization, while the methyl group can influence metabolic stability. Its rigid fused-ring system contributes to potential applications in drug discovery, particularly in the development of bioactive molecules. The compound is typically handled under controlled conditions due to its reactivity and should be stored in a cool, dry environment to maintain stability.

7-methyl-6-nitro-imidazo1,2-apyridine structure

960505-77-5 structure

Product Name:7-methyl-6-nitro-imidazo1,2-apyridine

CAS No:960505-77-5

MF:C₈H₇N₃O₂

MW:177.160081148148

MDL:MFCD18157734

CID:1123290

PubChem ID:53486120

Update Time:2025-05-28

7-methyl-6-nitro-imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

- 7-methyl-6-nitro-Imidazo[1,2-a]pyridine
- 7-Methyl-6-nitroimidazo[1,2-a]pyridine (ACI)
- 7-methyl-6-nitroimidazo[1,2-a]pyridine
- W12688
- MFCD18157734
- 960505-77-5
- Imidazo[1,2-a]pyridine, 7-methyl-6-nitro-
- AKOS027256094
- AS-64235
- CS-0036329
- BP-20222
- 7-methyl-6-nitro-imidazo1,2-apyridine
- MDL： MFCD18157734
- Inchi： 1S/C8H7N3O2/c1-6-4-8-9-2-3-10(8)5-7(6)11(12)13/h2-5H,1H3
- InChI Key： DUHWKOXBDNMSET-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C(C)=CC2N(C=CN=2)C=1)=O

Computed Properties

Exact Mass: 177.053826475g/mol
Monoisotopic Mass: 177.053826475g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 63.1Å²

7-methyl-6-nitro-imidazo1,2-apyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B498505-10mg	7-methyl-6-nitro-imidazo[1,2-a]pyridine	960505-77-5		10mg	$ 50.00	2022-06-07
TRC	B498505-50mg	7-methyl-6-nitro-imidazo[1,2-a]pyridine	960505-77-5		50mg	$ 160.00	2022-06-07
TRC	B498505-100mg	7-methyl-6-nitro-imidazo[1,2-a]pyridine	960505-77-5		100mg	$ 250.00	2022-06-07
Chemenu	CM269658-1g	7-Methyl-6-nitroimidazo[1,2-a]pyridine	960505-77-5	95%	1g	$561	2021-08-18
Chemenu	CM269658-5g	7-Methyl-6-nitroimidazo[1,2-a]pyridine	960505-77-5	95%	5g	$1683	2021-08-18
Apollo Scientific	OR323216-1g	7-Methyl-6-nitro-imidazo[1,2-a]pyridine	960505-77-5		1g	£648.00	2024-05-24
abcr	AB488490-500 mg	7-Methyl-6-nitro-imidazo[1,2-a]pyridine	960505-77-5		500MG	€476.20	2023-04-20
abcr	AB488490-1 g	7-Methyl-6-nitro-imidazo[1,2-a]pyridine	960505-77-5		1g	€662.50	2023-04-20
Chemenu	CM269658-1g	7-Methyl-6-nitroimidazo[1,2-a]pyridine	960505-77-5	95%	1g	$532	2024-07-18
eNovation Chemicals LLC	D772616-100mg	7-Methyl-6-Nitro-Imidazo[1,2-A]Pyridine	960505-77-5	95%	100mg	$190	2024-06-06

7-methyl-6-nitro-imidazo1,2-apyridine Production Method

Production Method 1

21901-40-6

960505-77-5

Reaction Conditions

1.1 Solvents: Ethanol , Water ; 2 h, 70 °C

Reference

: The Discovery of 7-Methyl-2-[(7-methyl[1,2,4]triazolo[1,5-a]pyridin-6-yl)amino]-9-(tetrahydro-2H-pyran-4-yl)-7,9-dihydro-8H-purin-8-one (AZD7648), a Potent and Selective DNA-Dependent Protein Kinase (DNA-PK) Inhibitor

Goldberg, Frederick W. ; Finlay, M. Raymond V. ; Ting, Attilla K. T.; Beattie, David; Lamont, Gillian M.; et al, Journal of Medicinal Chemistry, 2020, 63(7), 3461-3471

Production Method 2

21901-40-6

960505-77-5

Reaction Conditions

1.1 Solvents: Ethanol ; heated

Reference

: A convenient synthesis of linear pyridinoimidazo[1,2-a]pyridine and pyrroloimidazo[1,2-a]pyridine cores

Andaloussi, Mounir; Moreau, Emmanuel; Chavignon, Olivier; Teulade, Jean C., Tetrahedron Letters, 2007, 48(47), 8392-8395